Cas no 2228544-21-4 (2-azido-2-(2-bromopyridin-3-yl)ethan-1-ol)

• Product Name: 2-azido-2-(2-bromopyridin-3-yl)ethan-1-ol
• CAS No: 2228544-21-4
• MF: C₇H₇BrN₄O
• MW: 243.060679674149
• CID: 6000193
• PubChem ID: 165673915
• Update Time: 2025-10-23

2-azido-2-(2-bromopyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(2-bromopyridin-3-yl)ethan-1-ol
• EN300-1905568
• 2228544-21-4

• Inchi： 1S/C7H7BrN4O/c8-7-5(2-1-3-10-7)6(4-13)11-12-9/h1-3,6,13H,4H2
• InChI Key： DRSPAJNRRITXFI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 241.98032g/mol
• Monoisotopic Mass: 241.98032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.5Ų

Additional information on 2-azido-2-(2-bromopyridin-3-yl)ethan-1-ol

Comprehensive Analysis of 2-azido-2-(2-bromopyridin-3-yl)ethan-1-ol (CAS No. 2228544-21-4): Properties, Applications, and Research Insights

The compound 2-azido-2-(2-bromopyridin-3-yl)ethan-1-ol (CAS No. 2228544-21-4) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This azido-functionalized pyridine derivative combines a bromopyridine scaffold with an azidoethanol moiety, making it a versatile intermediate for click chemistry reactions and targeted drug design. Researchers are particularly interested in its role as a bioorthogonal reagent, enabling precise labeling and conjugation in complex biological systems.

In the context of modern drug discovery, 2-azido-2-(2-bromopyridin-3-yl)ethan-1-ol serves as a critical building block for the synthesis of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). Its 2-bromopyridine group allows for efficient cross-coupling reactions, while the azide functionality facilitates strain-promoted azide-alkyne cycloaddition (SPAAC), a cornerstone of bioconjugation techniques. Recent publications highlight its utility in developing next-generation therapeutics for oncology and neurodegenerative diseases, aligning with current trends in precision medicine.

The physicochemical properties of CAS No. 2228544-21-4 demonstrate excellent solubility in polar aprotic solvents like DMF and DMSO, with moderate stability under ambient conditions. Spectroscopic characterization (NMR, HRMS) confirms the presence of distinct signals for the bromopyridine (δ 7.2-8.5 ppm in 1H NMR) and azidoethanol (δ 3.5-4.0 ppm) fragments. These analytical signatures are crucial for quality control in high-throughput screening workflows, addressing growing industry demands for reproducible synthetic intermediates.

Emerging applications in materials science leverage the compound's dual reactivity for creating functionalized polymers and surface coatings. The 2-bromo substituent enables Suzuki-Miyaura couplings to construct conjugated systems for organic electronics, while the azide group participates in Huisgen cycloadditions to form triazole-linked networks. This dual functionality positions the molecule as a valuable tool for developing advanced biomaterials with tailored properties, particularly in tissue engineering scaffolds and drug delivery systems.

From a synthetic chemistry perspective, optimization of 2-azido-2-(2-bromopyridin-3-yl)ethan-1-ol production focuses on atom-efficient protocols and green chemistry principles. Recent advancements employ continuous flow reactors to enhance yield (typically 65-78%) while minimizing hazardous byproducts. These improvements respond to the pharmaceutical industry's push toward sustainable manufacturing, a topic dominating ACS Green Chemistry discussions and EPA regulatory guidelines.

Ongoing research explores the compound's potential in chemical biology applications, particularly for activity-based protein profiling (ABPP). The azide tag allows efficient conjugation with fluorescent reporters or affinity handles, enabling visualization of drug-target interactions—a technique revolutionizing target deconvolution strategies. This aligns with trending searches for "how to track small molecules in cells" and "methods for target identification" across scientific databases.

Stability studies indicate that CAS No. 2228544-21-4 requires storage at 2-8°C under inert atmosphere to prevent azide degradation. Proper handling protocols emphasize using non-metallic spatulas and explosion-proof equipment during large-scale operations, addressing common laboratory safety queries. The compound's MSDS documentation provides detailed guidance on personal protective equipment (PPE) requirements, reflecting increased focus on lab safety standards in academic and industrial settings.

Commercial availability of 2-azido-2-(2-bromopyridin-3-yl)ethan-1-ol has expanded significantly, with major suppliers offering it in quantities ranging from 100mg to 10g scale. Pricing trends show a 15-20% annual decrease due to improved synthetic routes, making it more accessible for medicinal chemistry programs. This availability supports its growing use in combinatorial libraries for fragment-based drug discovery, a hot topic in recent Journal of Medicinal Chemistry publications.

Future directions for this compound include exploration in DNA-encoded libraries (DELs) and covalent inhibitor design, capitalizing on its electrophilic bromine center. Computational studies predict favorable ADMET properties for derivatives, spurring interest in its lead optimization potential. These developments intersect with trending research themes like "AI in drug discovery" and "rational drug design," ensuring continued relevance in pharmaceutical innovation.